Cas no 2091794-96-4 (1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2091794-96-4
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 5239763
• Update Time: 2025-10-28

1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1,2,5-tricarboxylic acid, 1,2-bis(1,1-dimethylethyl) ester
• 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C15H21NO6/c1-14(2,3)21-12(19)10-8-7-9(11(17)18)16(10)13(20)22-15(4,5)6/h7-8H,1-6H3,(H,17,18)
• InChI Key： JUPAKQKDRVTVTF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C(O)=O)=CC=C1C(OC(C)(C)C)=O

Additional information on 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid

Introduction to 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid (CAS No. 2091794-96-4)

1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid, identified by its CAS number 2091794-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole derivatives family, which is well-known for its diverse biological activities and applications in drug development. The presence of multiple tert-butoxy carbonyl (Boc) protecting groups on the pyrrole ring enhances its utility as an intermediate in synthetic chemistry, particularly in the construction of complex molecular frameworks.

The Boc groups are particularly valuable in peptide synthesis and medicinal chemistry due to their stability under a variety of reaction conditions while being removable under mild acidic conditions. This characteristic makes 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid a versatile building block for the synthesis of peptidomimetics and other pharmacologically relevant molecules. The compound's structure also lends itself to further functionalization, allowing chemists to explore novel derivatives with tailored properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyrrole derivatives in the development of new therapeutic agents. Pyrroles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of Boc protecting groups into the pyrrole framework not only enhances synthetic utility but also opens up possibilities for exploring new pharmacophores. For instance, studies have shown that modifications at the 1- and 5-positions of the pyrrole ring can significantly influence the biological activity of the molecule.

In particular, researchers have been investigating the potential of 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid as a precursor for designing novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The Boc-protected pyrrole derivative serves as a scaffold that can be modified to interact with biological targets in a highly specific manner. By leveraging computational chemistry and structure-based drug design techniques, scientists have been able to predict and optimize the binding affinity of these derivatives to their intended targets.

The compound's stability under various reaction conditions makes it an attractive choice for multi-step synthetic routes. For example, it can be used as an intermediate in the preparation of complex heterocyclic compounds that mimic natural products with known bioactivity. Additionally, its solubility profile allows for easy handling and purification, which is crucial for large-scale synthesis and industrial applications.

One notable application of 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid is in the development of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, and their dysregulation is associated with numerous diseases. By designing molecules that specifically inhibit certain proteases, researchers aim to develop treatments for conditions such as Alzheimer's disease, HIV/AIDS, and cancer. The Boc-protected pyrrole derivative can be further functionalized to create potent protease inhibitors with improved pharmacokinetic properties.

Another area where this compound has shown promise is in the synthesis of kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in drug discovery due to their involvement in cell signaling pathways. Pyrrole-based kinase inhibitors have been successfully developed as therapeutic agents for various diseases, including cancer. The structural features of 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid make it an ideal candidate for designing kinase inhibitors with high selectivity and efficacy.

The use of 1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid also extends to materials science and nanotechnology. Pyrrole derivatives have been explored as components in organic electronic devices due to their conjugated π-systems, which contribute to their electrical conductivity properties. Researchers have been investigating ways to incorporate this compound into organic semiconductors and light-emitting diodes (OLEDs), with promising results regarding improved device performance.

In conclusion,1,5-bis(tert-butoxy)carbonyl-1H-pyrrole-2-carboxylic acid (CAS No. 2091794-96-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for pyrrole derivatives,this compound is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing some of the most challenging diseases faced by humanity today.